![molecular formula C20H31N3O2 B5679916 N,N-dimethyl-3-[4-(2,3,4,5-tetrahydro-1-benzoxepin-4-ylcarbonyl)piperazin-1-yl]propan-1-amine](/img/structure/B5679916.png)
N,N-dimethyl-3-[4-(2,3,4,5-tetrahydro-1-benzoxepin-4-ylcarbonyl)piperazin-1-yl]propan-1-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of compounds related to "N,N-dimethyl-3-[4-(2,3,4,5-tetrahydro-1-benzoxepin-4-ylcarbonyl)piperazin-1-yl]propan-1-amine" involves complex organic reactions. For example, Campbell et al. (1987) described the synthesis of 2,4-diamino-6,7-dimethoxyquinazolines with similar structural features, emphasizing the role of alpha 1-adrenoceptor antagonists in their properties (Campbell et al., 1987). Similarly, Gabriele et al. (2006) reported on the synthesis of 2,3-dihydrobenzo[1,4]dioxine and 3,4-dihydro-2H-benzo[1,4]oxazine derivatives, which are structurally related, through tandem oxidative aminocarbonylation-cyclization of 2-prop-2-ynyloxyphenols (Gabriele et al., 2006).
Molecular Structure Analysis
The molecular structure of compounds similar to "this compound" is complex and includes several key features. For instance, Weatherhead-Kloster et al. (2005) explored the hydrogen-bond association in organic crystal engineering of 1,4-piperazine-2,5-diones, providing insights into the molecular interactions and structure (Weatherhead-Kloster et al., 2005).
Chemical Reactions and Properties
The chemical reactions and properties of compounds similar to "this compound" are varied. As reported by Soldatenkov et al. (2013), the synthesis of tetrahydro-1H-3-benzazepine derivatives involves quaternary salt rearrangements and cyclization, indicating complex chemical reactivity (Soldatenkov et al., 2013).
Physical Properties Analysis
The physical properties of compounds with similar structures are characterized by their crystalline forms and solubility. For instance, the research by Weatherhead-Kloster et al. (2005) into 1,4-piperazine-2,5-diones highlights the importance of crystallization in determining physical properties (Weatherhead-Kloster et al., 2005).
Chemical Properties Analysis
The chemical properties of these compounds, including reactivity and stability, are influenced by their structural components. The study by Prajapati et al. (2019) on the synthesis of 4H-1,3-benzoxazin-4-ones from 2,2-diazidobenzofuran-3(2H)-ones provides insights into the chemical properties and potential reactivity of related compounds (Prajapati et al., 2019).
properties
IUPAC Name |
[4-[3-(dimethylamino)propyl]piperazin-1-yl]-(2,3,4,5-tetrahydro-1-benzoxepin-4-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H31N3O2/c1-21(2)9-5-10-22-11-13-23(14-12-22)20(24)18-8-15-25-19-7-4-3-6-17(19)16-18/h3-4,6-7,18H,5,8-16H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WSHXVZCEYMJXJZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CCCN1CCN(CC1)C(=O)C2CCOC3=CC=CC=C3C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H31N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.